Cas no 443738-36-1 (<br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide)

• Product Name: <br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide
• CAS No: 443738-36-1
• MF: C₂₃H₁₈Cl₂N₄OS
• MW: 469.386221408844
• CID: 3050609
• PubChem ID: 1985424
• Update Time: 2025-07-24

<br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide
• N-(4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(4-Chlorophenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• 650-734-6
• CS-0367893
• N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl]-acetamide
• N-(4-Chlorophenyl)-2-((5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-YL)sulfanyl)acetamide
• STK042149
• N-(4-chlorophenyl)-2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• SALOR-INT L243604-1EA
• AKOS000559959
• 443738-36-1

• MDL： MFCD02225918
• Inchi： 1S/C23H18Cl2N4OS/c1-15-2-12-20(13-3-15)29-22(16-4-6-17(24)7-5-16)27-28-23(29)31-14-21(30)26-19-10-8-18(25)9-11-19/h2-13H,14H2,1H3,(H,26,30)
• InChI Key： ZVZGPPUOAGKJAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 468.0578378Da
• Monoisotopic Mass: 468.0578378Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide

Introduction to N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide (CAS No. 443738-36-1)

N-(4-Chloro-phenyl-2-[5-(4-chloro-phenyl-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 443738-36-1, represents a confluence of heterocyclic chemistry and sulfonamide functionality, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(4-Chloro-phenyl-2-[5-(4-chloro-phenyl-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide) is characterized by a central acetamide moiety linked to a triazole ring, which is further substituted with a phenyl group and a sulfanyl group. The presence of multiple aromatic rings and heterocyclic systems suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug development. The 4-chloro-phenyl and p-tolyl substituents introduce electronic and steric effects that can modulate the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to inhibit various enzymes and have been explored in the treatment of infectious diseases, cancer, and inflammatory conditions. The sulfanyl group in the structure of N-(4-Chloro-phenyl-2-[5-(4-chloro-phenyl-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide) further enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions and increasing solubility.

The synthesis of N-(4-Chloro-phenyl-2-[5-(4-chloro-phenyl-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the triazole ring through cyclocondensation reactions, followed by functionalization with the appropriate substituents. The introduction of the acetamide group at the 2-position and the sulfanyl group at the 5-position of the triazole ring are critical steps that define the compound's unique properties.

The pharmacological evaluation of N-(4-Chloro-phenyl-2-[5-(4-chloro-phenyl-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide) has been conducted in several preclinical studies to assess its potential therapeutic applications. Initial findings suggest that this compound exhibits inhibitory activity against various target enzymes, including those involved in metabolic pathways and signal transduction. The presence of multiple interacting sites on the molecule allows it to bind effectively to biological targets, which could lead to potent and selective drug action.

The chemical stability and pharmacokinetic properties of N-(4-Chloro-phenyl-2-[5-(4-chloro-phenyl-4-p-tolyl-4H-[1,2,4]triazol-3-yl sulfanyl]-acetamide strong>) are also important considerations in its development as a potential drug candidate. Studies have shown that this compound maintains structural integrity under various storage conditions and exhibits favorable solubility profiles in both aqueous and organic solvents. These properties are essential for formulating stable dosage forms that can be administered orally or via other routes.

In conclusion, N-( 443738 - 36 - 1 strong >) represents a promising lead compound for further investigation in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for triazole-based compounds, N-( 443738 - 36 - 1 strong >) may play a significant role in addressing unmet medical needs across various therapeutic areas.